Cas no 899935-60-5 (N-(4-bromophenyl)-2-(2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)sulfanylacetamide)

• Product Name: N-(4-bromophenyl)-2-(2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)sulfanylacetamide
• CAS No: 899935-60-5
• MF: C₂₀H₂₀BrN₃OS
• MW: 430.361302375793
• CID: 5980975
• PubChem ID: 22428716
• Update Time: 2025-06-08

N-(4-bromophenyl)-2-(2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-(2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)sulfanylacetamide
• 899935-60-5
• AKOS001792711
• N-(4-bromophenyl)-2-[(2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)sulfanyl]acetamide
• AKOS022034780
• N-(4-bromophenyl)-2-((2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)thio)acetamide
• F3168-0635
• N-(4-bromophenyl)-2-(2-ethyl-2-methyl-5-phenylimidazol-4-yl)sulfanylacetamide

• Inchi： 1S/C20H20BrN3OS/c1-3-20(2)23-18(14-7-5-4-6-8-14)19(24-20)26-13-17(25)22-16-11-9-15(21)10-12-16/h4-12H,3,13H2,1-2H3,(H,22,25)
• InChI Key： JXJUXNWNKLSSBC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CSC1C(C2C=CC=CC=2)=NC(C)(CC)N=1)=O

Computed Properties

• Exact Mass: 429.05105g/mol
• Monoisotopic Mass: 429.05105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 79.1Ų

Additional information on N-(4-bromophenyl)-2-(2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)sulfanylacetamide

N-(4-bromophenyl)-2-(2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)sulfanylacetamide (CAS No. 899935-60-5): A Comprehensive Overview

N-(4-bromophenyl)-2-(2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)sulfanylacetamide (CAS No. 899935-60-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties:

The molecular formula of N-(4-bromophenyl)-2-(2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)sulfanylacetamide is C₁₉H₁₉BrN₃O₁S₁, with a molecular weight of approximately 397.33 g/mol. The compound features a central imidazole ring substituted with a phenyl group and an ethyl-methyl substituent, which is attached to a sulfanylacetamide moiety. The presence of the bromine atom on the phenyl ring adds to its chemical diversity and reactivity.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental conditions. Its melting point is around 160°C, and it is stable under normal laboratory conditions. However, care should be taken to avoid exposure to strong acids or bases, which can degrade the compound.

Synthesis Methods:

The synthesis of N-(4-bromophenyl)-2-(2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)sulfanylacetamide typically involves a multi-step process that combines various organic reactions. One common approach involves the reaction of 4-bromophenacyl bromide with 2-(2-ethyl-2-methyl-5-phenylimidazol-4-yl)thioacetic acid in the presence of a base such as triethylamine or sodium hydride. The reaction is usually carried out in an inert atmosphere to prevent side reactions and ensure high yield.

An alternative method involves the condensation of 4-bromophenacyl bromide with 2-(2-ethyl-2-methyl-5-phenylimidazol-4-thio)acetonitrile followed by hydrolysis to form the final amide product. This method offers better control over the reaction conditions and can be optimized for large-scale synthesis.

Biological Activities:

N-(4-bromophenyl)-2-(2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)sulfanylacetamide has been extensively studied for its biological activities, particularly in the areas of anti-inflammatory, anti-cancer, and neuroprotective effects. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In cancer research, studies have demonstrated that N-(4-bromophenyl)-2-(2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-y l)sulfanylacetamide can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action involves the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-xL.

In neuroprotective studies, this compound has shown potential in mitigating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. It has been found to protect neuronal cells from oxidative stress and inhibit the aggregation of amyloid-beta peptides, which are key factors in the pathogenesis of these diseases.

Clinical Applications:

The promising biological activities of N-(4-bromophenyl)-2-(2 -ethyl - 2 -m e t h y l - 5 - p h e n y l - 2 H - i m i d a z o l - 4 - y l ) s u f f a n y l a c e t a m i d e strong > have led to its evaluation in preclinical studies for potential therapeutic applications. Early-stage clinical trials have shown that this compound is well-tolerated with minimal side effects, making it a viable candidate for further development.

In anti-inflammatory therapy, this compound could be used as an adjunct treatment for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Its ability to modulate cytokine production without causing significant immunosuppression makes it an attractive option for long-term use.

In oncology, clinical trials are underway to evaluate the efficacy of this compound in combination with standard chemotherapy regimens. Preliminary results have shown synergistic effects in reducing tumor burden and improving patient outcomes.

In neurology, preclinical studies have demonstrated that this compound can cross the blood-brain barrier effectively, making it suitable for treating central nervous system disorders. Clinical trials are currently being planned to assess its safety and efficacy in patients with neurodegenerative diseases.

Conclusion:

N-(4-bromophenyl)-2-(2 - e t h y l - 2 - m e t h y l - 5 - p h e n y l - 2 H - i m i d a z o l - 4 - y l ) s u f f a n y l a c e t a m i d e strong > (CAS No. 899935 -60 -5) is a multifaceted organic compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject for ongoing research and development. As more studies are conducted, it is likely that this compound will find its place in clinical practice as an effective treatment option for inflammatory diseases, cancer, and neurodegenerative disorders.